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Compound of Interest

Compound Name: Quinapril-d5

Cat. No.: B15577063 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Quinapril-d5

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Quinapril-d5, a deuterated analog of Quinapril. It is intended for researchers,

scientists, and drug development professionals who utilize Quinapril-d5 as an internal

standard in analytical and pharmacokinetic studies. This document details its properties,

analytical methodologies, and relevant biological pathways.

Introduction
Quinapril-d5 is the deuterium-labeled version of Quinapril, a prodrug that belongs to the

angiotensin-converting enzyme (ACE) inhibitor class of medications.[1] Following oral

administration, Quinapril is metabolized into its active form, quinaprilat, which is a potent

inhibitor of ACE.[2] This enzyme is responsible for the conversion of angiotensin I to

angiotensin II, a key component in the renin-angiotensin-aldosterone system (RAAS) that

regulates blood pressure.[2] Due to its stable isotope label, Quinapril-d5 is widely used as an

internal standard for the quantification of Quinapril in biological samples by mass spectrometry-

based assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4][5]

The use of a stable isotope-labeled internal standard improves the accuracy and precision of

these analytical methods.[5]

Physical and Chemical Properties
The physical and chemical properties of Quinapril-d5 and its hydrochloride salt are

summarized in the tables below. These properties are crucial for its handling, storage, and

application in experimental settings.
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Table 1: Physical and Chemical Properties of Quinapril-d5 (Free Base)

Property Value Reference

Molecular Formula C₂₅H₂₅D₅N₂O₅ [3][6]

Molecular Weight 443.6 g/mol [3]

CAS Number 1279029-79-6 [3]

Formal Name

2-[(2S)-2-[[(1S)-1-

(ethoxycarbonyl)-3-phenyl-d₅-

propyl]amino]-1-

oxopropyl]-1,2,3,4-tetrahydro-

3-isoquinolinecarboxylic acid

[3]

Synonyms CI-906-d₅ [3]

Purity ≥99% deuterated forms (d₁-d₅) [3]

Formulation Solid [3]

Solubility Soluble in Methanol [3]
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[3]

Table 2: Physical and Chemical Properties of Quinapril-d5 Hydrochloride
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Property Value Reference

Molecular Formula C₂₅H₂₆D₅ClN₂O₅ [7][8][9]

Molecular Weight 480.01 g/mol [1][7][8][9]

CAS Number 1356020-03-5 [1][7][8]

Appearance
White crystalline powder (for

unlabeled form)
[10]

Melting Point 120-130°C (for unlabeled form) [10][11]

Solubility
Soluble in water (31mg/mL for

unlabeled form)
[10]

Metabolic Pathway
Quinapril is a prodrug that is converted in the body to its active metabolite, quinaprilat. This

biotransformation is a critical step for its therapeutic activity as an ACE inhibitor.

Metabolic Activation of Quinapril
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Metabolic conversion of Quinapril to Quinaprilat.

Experimental Protocols
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The primary application of Quinapril-d5 is as an internal standard in bioanalytical methods for

the quantification of Quinapril. Below are summaries of typical experimental protocols.

LC-MS/MS Method for Quantification in Human Plasma
A common method for the analysis of Quinapril and its active metabolite, quinaprilat, in plasma

involves liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation:

Plasma samples are thawed at room temperature.

An internal standard solution containing Quinapril-d5 is added to the plasma samples.

Protein precipitation is achieved by adding an acetonitrile:methanol (8:2 v/v) mixture.[12]

The samples are vortexed and then centrifuged to pellet the precipitated proteins.

The supernatant is collected for LC-MS/MS analysis.

Chromatographic Conditions:

Column: A reverse-phase column, such as a C18 column, is typically used.[2]

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., acetonitrile or methanol) is often employed.[12]

Flow Rate: A suitable flow rate is maintained for optimal separation.

Injection Volume: A small volume of the prepared sample is injected into the LC system.

Mass Spectrometric Conditions:

Ionization: Positive atmospheric pressure electrospray ionization (ESI+) is commonly used.

[12]

Detection Mode: Multiple Reaction Monitoring (MRM) is used for both quantification and

structural confirmation of the target compounds.[12] Specific precursor-to-product ion

transitions for Quinapril, quinaprilat, and Quinapril-d5 are monitored.
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The following diagram illustrates a typical workflow for this analytical method.
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LC-MS/MS Bioanalytical Workflow
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Role of Quinapril-d5 in Pharmacokinetic Analysis

Quinapril
(Analyte of Interest)

Bioanalytical Method
(LC-MS/MS)

Analyzed by

Quinapril-d5
(Internal Standard)

Used in

Pharmacokinetic Study

Measures

Accurate Quantification

Enables

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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